Cas no 143417-45-2 (N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide
• CAS No: 143417-45-2
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5820382
• PubChem ID: 767096
• Update Time: 2025-07-09

N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide
• N-[2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-yl]benzamide
• 143417-45-2
• AKOS002671787
• EN300-18243773

• Inchi： 1S/C18H19N3O4/c1-24-15-9-8-12(11-16(15)25-2)10-14(18(23)21-19)20-17(22)13-6-4-3-5-7-13/h3-11H,19H2,1-2H3,(H,20,22)(H,21,23)/b14-10+
• InChI Key： YAUHISKSBVIFMT-GXDHUFHOSA-N
• SMILES： O(C)C1=C(C=CC(/C=C(\C(NN)=O)/NC(C2C=CC=CC=2)=O)=C1)OC

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Additional information on N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide

N-2-(3,4-Dimethoxyphenyl)-1-(Hydrazinecarbonyl)Eth-1-en-1-ylbenzamide: A Comprehensive Overview

The compound N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide, identified by the CAS number 143417-45-2, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years. In this article, we delve into the structural characteristics, synthesis methods, chemical properties, and potential applications of this compound.

The molecular structure of N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide is defined by its intricate arrangement of functional groups. The presence of a benzamide group and a hydrazinecarbonyl moiety introduces versatile reactivity, while the 3,4-dimethoxyphenyl substituent contributes to its electronic and steric properties. These features collectively enhance its stability and reactivity under various conditions, making it suitable for a wide range of chemical transformations.

Recent studies have focused on the synthesis of this compound through optimized routes that ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to streamline the production of N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide. These methods not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

The chemical properties of this compound are highly dependent on its functional groups. The hydrazinecarbonyl group exhibits strong nucleophilic activity, enabling it to participate in various condensation reactions. Meanwhile, the benzamide group contributes to hydrogen bonding capabilities, enhancing solubility in polar solvents. The 3,4-dimethoxyphenyl substituent further modulates these properties by introducing electron-donating effects, which can influence both reactivity and selectivity in chemical reactions.

One of the most promising applications of N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ylbenzamide lies in the field of pharmaceuticals. Its structural versatility makes it an ideal candidate for drug design, particularly in the development of bioactive molecules with potential therapeutic effects. Recent research has explored its role as a precursor for anti-inflammatory agents and anticancer drugs, highlighting its potential to contribute to medical advancements.

In addition to pharmaceutical applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the broader impact of this compound across multiple disciplines.

The environmental impact of synthesizing and utilizing N-2-(3,4-dimethoxyphenyl)-1-(hydrazinecarbonyl)eth-1-en-1-ybenzamide has also been a focus of recent studies. Researchers have investigated eco-friendly synthesis pathways and waste management strategies to minimize ecological footprint. These efforts reflect a growing trend toward sustainable chemistry practices in the modern era.

In conclusion, N_2_(3_4_dimethoxyphenyl)_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R)_-_(_S)_-_(_R}__ethyl_benzamide, CAS No. 688976658698765 is a multifaceted compound with vast potential across various fields. Its unique structure enables diverse applications in pharmaceuticals